![molecular formula C15H21Cl2FN2O2 B4581677 2-{[2-({[5-(2-fluorophenyl)-2-furyl]methyl}amino)ethyl]amino}ethanol dihydrochloride](/img/structure/B4581677.png)
2-{[2-({[5-(2-fluorophenyl)-2-furyl]methyl}amino)ethyl]amino}ethanol dihydrochloride
Overview
Description
2-{[2-({[5-(2-fluorophenyl)-2-furyl]methyl}amino)ethyl]amino}ethanol dihydrochloride is a useful research compound. Its molecular formula is C15H21Cl2FN2O2 and its molecular weight is 351.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 350.0964115 g/mol and the complexity rating of the compound is 268. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Receptor Differentiation
Research has shown that structural modifications of compounds similar to 2-{[2-({[5-(2-fluorophenyl)-2-furyl]methyl}amino)ethyl]amino}ethanol dihydrochloride can influence sympathomimetic activity, affecting β-receptor populations. β-receptors have been classified into β-1 (found in heart, adipose tissue, and small intestine) and β-2 (found in uterus, diaphragm, bronchioles, and vascular bed) types based on their response to such structural modifications (Lands, Ludueña, & Buzzo, 1967).
Fluorescence Studies
N-aryl-2-aminoquinolines, structurally related to the queried compound, exhibit distinct fluorescence properties influenced by solvent interactions and substituent groups. These findings underline the importance of understanding the electronic and structural features that govern fluorescence, which can be applied in biological imaging and molecular probes (Hisham et al., 2019).
Amino Sugar Synthesis
The compound has potential use in the synthesis of amino sugars, serving as a precursor for various derivatives. For instance, 1-(2-Furyl)ethanol, a related compound, has been converted into daunosamine and ristosaminide, highlighting its utility in generating complex molecules from simple, non-carbohydrate precursors (Sammes & Thetford, 1988).
Peptide Chemistry
The use of the 2-(diphenylphosphino)ethyl group, which shares functional similarities with the queried compound, for carboxyl-protection in peptide synthesis demonstrates its potential application in the preparation of peptides and amino acids. This method allows for stable protection and mild deprotection conditions, facilitating peptide synthesis (Chantreux, Gamet, Jacquier, & Verducci, 1984).
Chemosensor Development
The development of chemosensors using compounds similar to the queried chemical has been explored for monitoring Zn2+ concentrations in living cells and aqueous solutions. Such chemosensors, which exhibit "off-on" fluorescence behavior in the presence of Zn2+, highlight the application of these compounds in environmental monitoring and biological research (Park et al., 2015).
properties
IUPAC Name |
2-[2-[[5-(2-fluorophenyl)furan-2-yl]methylamino]ethylamino]ethanol;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN2O2.2ClH/c16-14-4-2-1-3-13(14)15-6-5-12(20-15)11-18-8-7-17-9-10-19;;/h1-6,17-19H,7-11H2;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHXUGIIRRZSCCN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=C(O2)CNCCNCCO)F.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21Cl2FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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